![molecular formula C9H5F3O3S2 B1372984 Benzo[b]thiophen-6-yl trifluoromethanesulfonate CAS No. 877264-48-7](/img/structure/B1372984.png)
Benzo[b]thiophen-6-yl trifluoromethanesulfonate
Overview
Description
Benzo[b]thiophen-6-yl trifluoromethanesulfonate is an organic compound with the molecular formula C9H5F3O3S2 . It is primarily used for research and development purposes .
Synthesis Analysis
The compound has been used in the synthesis of brexpiprazole, an antipsychotic drug. The synthesis involves two key C–N bond formation (amination) steps that link the piperazine core between the constituent benzo[b]thiophene and 7-butoxyquinolin-2(1H)-one fragments . The first amination step is a novel palladium-mediated Buchwald–Hartwig coupling between N-Boc-piperazine and the triflate ester of benzo[b]thiophen-4-ol .Molecular Structure Analysis
The molecular structure of this compound is based on the benzo[b]thiophene scaffold, which is a privileged structure in drug discovery .Chemical Reactions Analysis
The key chemical reaction involving this compound is the Buchwald–Hartwig amination, which is a palladium-catalyzed carbon-nitrogen bond-forming reaction .Scientific Research Applications
Synthesis and Chemical Reactivity
- Synthesis of Complex Molecules : Benzo[b]thiophen derivatives are used in the synthesis of complex molecules, such as [1]Benzothieno[2,3-b]quinolines, through transition-metal-free annulation processes (Nowacki & Wojciechowski, 2017).
- Development of Ocular Hypotensive Agents : Derivatives like benzo[b]thiophene-2-sulfonamide have been explored for their potential as ocular hypotensive agents, useful in the treatment of glaucoma (Graham et al., 1989).
- Photochemical Studies : Benzo[b]thiophene's behavior under photooxidation in aqueous solution has been studied, simulating the impact of oil spills in oceans (Andersson & Bobinger, 1992).
- Sulfonylation via Copper(I) Catalysis : The benzo[b]thiophene scaffold can be constructed through copper(I)-catalyzed sulfonylation, showing high efficiency and good yields (Mao et al., 2016).
- Electron Transfer Reactions : Studies on photoinduced electron transfer reactions of thiophene derivatives for polymerization and formation of conjugated polymers have been conducted (Aydoğan et al., 2012).
Applications in Material Science and Other Fields
- Formation of Diverse Glycosidic Linkages : Benzo[b]thiophene derivatives are utilized in forming diverse glycosidic linkages, demonstrating their versatility in synthetic chemistry (Crich & Smith, 2001).
- Study of Reactivity Towards Nucleophiles : The reactivity of benzo[b]thiophene derivatives towards various nucleophiles has been explored, aiding in the understanding of their chemical behavior (Pouzet et al., 1998).
- Synthesis of Highly Substituted Thiophenes : Research has been conducted on the efficient synthesis of thiophenes and benzo[b]thiophenes from readily available bromoenynes, showcasing the compound's role in material science (Guilarte et al., 2011).
Biological Activity and Pharmaceutical Applications
- Exploration of Biological Activities : Benzo[b]thiophene derivatives have been synthesized and characterized for their potential biological activities, including antibacterial, antifungal, and anti-inflammatory properties (Isloor et al., 2010).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-benzothiophen-6-yl trifluoromethanesulfonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5F3O3S2/c10-9(11,12)17(13,14)15-7-2-1-6-3-4-16-8(6)5-7/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDGDNIGWXSGNOV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC2=C1C=CS2)OS(=O)(=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5F3O3S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90677467 | |
Record name | 1-Benzothiophen-6-yl trifluoromethanesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90677467 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
877264-48-7 | |
Record name | 1-Benzothiophen-6-yl trifluoromethanesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90677467 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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